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Compound of Interest

4-Bromo-2,5-
Compound Name: _ ) )
dimethylphenylboronic acid

Cat. No.: B164600

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2,5-
dimethylphenylboronic acid, a key organoboron compound in modern organic synthesis. It
details the compound's chemical structure, physicochemical properties, and a representative
experimental protocol for its application in Suzuki-Miyaura cross-coupling reactions.

Chemical Structure and Formula

4-Bromo-2,5-dimethylphenylboronic acid is an organoboron compound featuring a boronic
acid functional group attached to a phenyl ring, which is further substituted with a bromine atom
and two methyl groups.[1] This substitution pattern makes it a valuable building block in
medicinal chemistry and materials science.[1] The chemical formula for this compound is
C8H10BBrO2.[1][2][3]
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Table 1: Chemical Identifiers

Identifier

Value

CAS Number

130870-00-7[1][2][4]

Molecular Formula

C8H10BBro2[1][2][3][5]

SMILES Cclcc(c(C)eclB(0)O)Br[1][5]
inchi INChl=1S/C8H10BBrO2/c1-5-4-8(10)6(2)3-
n
7(5)9(11)12/h3-4,11-12H,1-2H3[1][5]
4-Bromo-2,5-dimethylbenzeneboronic acid, (4-
Synonyms

Bromo-2,5-dimethyphenyl)boronic acid[1][4]

Physicochemical Properties

4-Bromo-2,5-dimethylphenylboronic acid typically appears as a white to off-white crystalline

solid.[1] Its solubility in polar solvents like water and alcohols is a characteristic feature of

boronic acids, stemming from their ability to form hydrogen bonds.[1]

Table 2: Quantitative Physicochemical Data

Property Value

Molecular Weight 228.88 g/mol [1][2][4]

Melting Point 194-202 °CJ[4]

Boiling Point 350.3 £52.0 °C at 760 mmHg
Purity Typically 298%

Core Application: Suzuki-Miyaura Cross-Coupling

A primary application for 4-Bromo-2,5-dimethylphenylboronic acid is its use as a coupling

partner in the palladium-catalyzed Suzuki-Miyaura reaction.[1] This reaction is a fundamental

method for forming carbon-carbon bonds, particularly for synthesizing complex biaryl structures

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://cymitquimica.com/cas/130870-00-7/
https://www.scbt.com/p/4-bromo-2-5-dimethylphenylboronic-acid-130870-00-7
https://parchem.com/chemical-supplier-distributor/4-bromo-2-5-dimethylphenylboronic-acid-046805
https://cymitquimica.com/cas/130870-00-7/
https://www.scbt.com/p/4-bromo-2-5-dimethylphenylboronic-acid-130870-00-7
https://www.bocsci.com/4-bromo-2-5-dimethylphenylboronic-acid-cas-130870-00-7-item-190434.html
https://pubchemlite.lcsb.uni.lu/e/compound/3775186
https://cymitquimica.com/cas/130870-00-7/
https://pubchemlite.lcsb.uni.lu/e/compound/3775186
https://cymitquimica.com/cas/130870-00-7/
https://pubchemlite.lcsb.uni.lu/e/compound/3775186
https://cymitquimica.com/cas/130870-00-7/
https://parchem.com/chemical-supplier-distributor/4-bromo-2-5-dimethylphenylboronic-acid-046805
https://www.benchchem.com/product/b164600?utm_src=pdf-body
https://cymitquimica.com/cas/130870-00-7/
https://cymitquimica.com/cas/130870-00-7/
https://cymitquimica.com/cas/130870-00-7/
https://www.scbt.com/p/4-bromo-2-5-dimethylphenylboronic-acid-130870-00-7
https://parchem.com/chemical-supplier-distributor/4-bromo-2-5-dimethylphenylboronic-acid-046805
https://parchem.com/chemical-supplier-distributor/4-bromo-2-5-dimethylphenylboronic-acid-046805
https://www.benchchem.com/product/b164600?utm_src=pdf-body
https://cymitquimica.com/cas/130870-00-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

that are often scaffolds for pharmacologically active molecules.[6] The efficiency of the Suzuki

coupling is significantly influenced by the choice of base, solvent, and catalyst system.[6][7]

The following is a representative protocol for the Suzuki-Miyaura cross-coupling reaction using

an aryl halide and a boronic acid like 4-Bromo-2,5-dimethylphenylboronic acid. This

procedure is based on established methods for similar substrates.[7][8]

Materials:

Aryl Halide (e.g., 4-bromoanisole) (1.0 mmol, 1.0 equiv)

4-Bromo-2,5-dimethylphenylboronic acid (1.2 mmol, 1.2 equiv)

Palladium Catalyst (e.g., Pd(PPhs)4) (0.03 mmol, 3 mol%)[7]

Base (e.g., KsPOa4) (3.0 mmol, 3.0 equiv)[7]

Solvent (e.g., 1,4-Dioxane/H20, 4:1 mixture) (10 mL)[7]

Procedure:

Preparation: To a round-bottom or Schlenk flask, add the aryl halide, 4-Bromo-2,5-
dimethylphenylboronic acid, the palladium catalyst, and the base.[7]

Degassing: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen or Argon). Repeat
this cycle three times to ensure an oxygen-free environment.[7][8]

Solvent Addition: Add the degassed solvent mixture to the flask via syringe.[7][8]

Reaction: Stir the reaction mixture and heat to 90 °C under the inert atmosphere for 12
hours.[7] Monitor the reaction progress using an appropriate technique such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and
wash with water and brine.[7][8]

Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate,
filter, and concentrate under reduced pressure.[7][8] The resulting crude product can be
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purified by column chromatography on silica gel to afford the desired biaryl product.[7][8]

Visualized Workflow: The Suzuki-Miyaura Catalytic
Cycle

The Suzuki-Miyaura reaction proceeds via a catalytic cycle involving a palladium catalyst. The
key steps are the oxidative addition of the aryl halide to the Pd(0) complex, followed by
transmetalation with the boronic acid (activated by a base), and finally, reductive elimination to
yield the coupled product and regenerate the catalyst.[3][9]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b164600?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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